N1-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-N2-(2-(cyclohex-1-en-1-yl)ethyl)oxalamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-hydroxy-2-(4-phenylphenyl)propyl]oxamide
• InChI: InChI=1S/C25H30N2O3/c1-25(30,22-14-12-21(13-15-22)20-10-6-3-7-11-20)18-27-24(29)23(28)26-17-16-19-8-4-2-5-9-19/h3,6-8,10-15,30H,2,4-5,9,16-18H2,1H3,(H,26,28)(H,27,29)
• InChI Key: RJEACZDFWRLUIS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C(=O)NCCC1=CCCCC1)(C2=CC=C(C=C2)C3=CC=CC=C3)O
• Molecular Formula: C25H30N2O3
• Molecular Weight: 406.5 g/mol
• CAS No.: 1396799-40-8

Description

The compound is an oxalamide derivative with a biphenyl group and a cyclohexenyl group. Oxalamides are a class of compounds that contain a C2H2N2O2 (oxalamide) skeleton. They are used in a variety of applications, including as intermediates in organic synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a biphenyl group, a cyclohexenyl group, and an oxalamide group. The biphenyl group consists of two phenyl rings connected by a single bond, the cyclohexenyl group is a six-membered ring with one double bond, and the oxalamide group is a functional group containing two carbonyl (C=O) groups attached to a nitrogen.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The oxalamide group might undergo hydrolysis under acidic or basic conditions to yield the corresponding amine and carboxylic acid. The biphenyl group might undergo electrophilic aromatic substitution reactions, and the cyclohexenyl group might participate in reactions typical of alkenes, such as addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the biphenyl group might contribute to its hydrophobicity, while the oxalamide group might enhance its polarity.

Mechanism of Action

Without specific context (such as biological activity), it’s challenging to predict the mechanism of action of this compound.

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future studies could focus on synthesizing this compound and characterizing its physical and chemical properties. Its potential applications, such as its use as an intermediate in organic synthesis or its biological activity, could also be explored.